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Compound of Interest

Compound Name: Lithium myristate

Cat. No.: B1629786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of lithium
myristate. The information is curated for professionals in research, scientific, and drug
development fields, presenting quantitative data in a clear, tabular format, alongside detailed
experimental protocols for property determination.

Core Physical and Chemical Properties

Lithium myristate, the lithium salt of myristic acid, presents as a white to yellowish waxy solid.
[1] It is structurally composed of a long, nonpolar hydrocarbon tail and a polar carboxylate
head, with a lithium cation. This amphiphilic nature underlies its key application as a surfactant
and emulsifying agent.[2][3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of lithium myristate,
compiled from various sources for easy reference and comparison.
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Property Value References
Molecular Formula C14H27LiO2 [415]
Molecular Weight 234.3 g/mol [41[5]
Physical State Solid, Dry Powder [6]

Melting Point 220-221 °C [5]

Boiling Point 319.6 °C (estimated) [2][7]

Flash Point 144.8 °C (estimated) [7]

o 405.2 mg/L at 25 °C
Solubility in Water , [7]
(estimated)

Appearance White to yellow waxy solid [1]

Experimental Protocols for Property Determination

While specific experimental data for lithium myristate is proprietary to various suppliers, the
following are detailed, generalized methodologies for determining the key physical properties
outlined above. These protocols are based on standard laboratory practices for organic salts
and similar compounds.

Determination of Melting Point

The melting point of lithium myristate can be accurately determined using a capillary melting
point apparatus.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
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Procedure:

Ensure the lithium myristate sample is completely dry and finely powdered using a mortar
and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end
gently on a hard surface.[9]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 220 °C.

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). The
melting point is reported as this range.[10]

Determination of Solubility in Water

The solubility of lithium myristate in water can be determined by the saturation shake-flask

method.

Apparatus:

Analytical balance

Conical flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Filtration apparatus (e.g., syringe filters with appropriate pore size)

Analytical instrumentation for lithium quantification (e.g., Atomic Absorption Spectroscopy or
Inductively Coupled Plasma - Optical Emission Spectrometry).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1629786?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1629786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Add an excess amount of lithium myristate to a series of conical flasks containing a known
volume of deionized water.

¢ Place the flasks in a constant temperature shaker bath set at 25 °C.

o Shake the flasks for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

 After equilibration, allow the suspensions to settle.
o Centrifuge the samples to further separate the undissolved solid.

o Carefully withdraw an aliquot of the clear supernatant and filter it to remove any remaining
solid particles.

 Dilute the filtered solution to a suitable concentration and analyze the lithium content using a
calibrated analytical instrument.

o Calculate the concentration of lithium myristate in the saturated solution, which represents
its solubility.

Mandatory Visualizations
Synthesis of Lithium Myristate

The following diagram illustrates a typical laboratory-scale synthesis of lithium myristate via a
neutralization reaction between myristic acid and lithium hydroxide.
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Diagram 2: Surfactant Action of Lithium Myristate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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myristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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